Cas no 1855113-25-5 (4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-oxazolyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-oxazolyl)-
• CAS No: 1855113-25-5
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 5275847
• Update Time: 2025-10-30

4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-oxazolyl)-

• Inchi： 1S/C9H7N3O3/c1-5-11-7(4-15-5)8-10-3-2-6(12-8)9(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： AKNYHTYPHYKYJI-UHFFFAOYSA-N
• SMILES： C1(C2=COC(C)=N2)=NC=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-oxazolyl)-

Comprehensive Overview of 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-oxazolyl)- (CAS No. 1855113-25-5)

4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-oxazolyl)- (CAS No. 1855113-25-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a pyrimidine core fused with a methyl-oxazole moiety, serves as a versatile building block in organic synthesis. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The growing interest in heterocyclic compounds and their role in modern therapeutics has positioned this molecule as a subject of intense study.

One of the key reasons behind the rising popularity of 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-oxazolyl)- is its relevance to targeted drug delivery systems. With the pharmaceutical industry shifting toward precision medicine, compounds like this are being investigated for their ability to interact with specific biological targets. Recent studies have highlighted its potential in modulating enzyme activity, making it a candidate for treating metabolic disorders. Additionally, its structural analogs are being evaluated for their efficacy in combating antibiotic-resistant bacteria, a pressing global health concern.

From a synthetic chemistry perspective, the CAS No. 1855113-25-5 compound offers several advantages. Its pyrimidine-oxazole hybrid structure provides a stable scaffold for further functionalization, enabling the creation of diverse derivatives. This flexibility is particularly valuable in combinatorial chemistry, where rapid generation of compound libraries is essential for high-throughput screening. Moreover, its compatibility with modern green chemistry protocols aligns with the industry's push toward sustainable practices, reducing environmental impact while maintaining high yields.

The compound's potential extends beyond pharmaceuticals. In the agrochemical sector, 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-oxazolyl)- is being explored as a precursor for novel crop protection agents. With increasing demand for eco-friendly pesticides, researchers are investigating its role in developing compounds that target specific plant pathogens without harming beneficial organisms. This aligns with the broader trend of sustainable agriculture, where precision and environmental safety are paramount.

Analytical characterization of CAS No. 1855113-25-5 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, critical for ensuring reproducibility in research applications. The compound's stability under various conditions also makes it suitable for long-term storage, a factor highly valued by laboratories and industrial users alike.

As the scientific community continues to explore the frontiers of heterocyclic chemistry, 4-Pyrimidinecarboxylic acid, 2-(2-methyl-4-oxazolyl)- stands out as a molecule with multifaceted applications. Its integration into AI-driven drug discovery platforms further underscores its relevance, as machine learning models increasingly rely on structurally diverse compounds to predict biological activity. This synergy between traditional chemistry and cutting-edge technology highlights the compound's enduring significance in advancing human health and environmental sustainability.